Cas no 478063-98-8 (ethyl N-[(3-chlorophenyl)(2-oxocyclohexyl)methyl]carbamate)

• Product Name: ethyl N-[(3-chlorophenyl)(2-oxocyclohexyl)methyl]carbamate
• CAS No: 478063-98-8
• MF: C₁₆H₂₀ClNO₃
• MW: 309.787903785706
• CID: 4653466
• Update Time: 2025-08-04

ethyl N-[(3-chlorophenyl)(2-oxocyclohexyl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(3-chlorophenyl)(2-oxocyclohexyl)methyl]-, ethyl ester (9CI)
• ethyl N-[(3-chlorophenyl)(2-oxocyclohexyl)methyl]carbamate

• Inchi： 1S/C16H20ClNO3/c1-2-21-16(20)18-15(11-6-5-7-12(17)10-11)13-8-3-4-9-14(13)19/h5-7,10,13,15H,2-4,8-9H2,1H3,(H,18,20)
• InChI Key： RTBLIWRWSBQCLP-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)NC(C1=CC=CC(Cl)=C1)C1CCCCC1=O

Additional information on ethyl N-[(3-chlorophenyl)(2-oxocyclohexyl)methyl]carbamate

Ethyl N-[(3-Chlorophenyl)(2-Oxocyclohexyl)methyl]Carbamate: A Comprehensive Overview

Ethyl N-[(3-chlorophenyl)(2-oxocyclohexyl)methyl]carbamate, identified by the CAS number 478063-98-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a chlorophenyl group, a cyclohexanone moiety, and an ethyl carbamate functional group. The integration of these structural elements contributes to its diverse chemical properties and potential applications.

The chlorophenyl group in the molecule imparts aromatic stability and introduces electronic effects that can influence reactivity. The cyclohexanone ring, with its ketone functionality, adds rigidity to the structure and serves as a platform for further chemical modifications. The ethyl carbamate group introduces a hydrophilic nature to the molecule, enhancing its solubility in polar solvents. These features collectively make ethyl N-[(3-chlorophenyl)(2-oxocyclohexyl)methyl]carbamate a versatile compound for various synthetic and pharmaceutical applications.

Recent studies have explored the potential of this compound in drug design, particularly in the development of bioactive agents. Researchers have focused on its ability to act as a precursor for more complex molecules with therapeutic properties. For instance, the compound has been utilized in the synthesis of inhibitors for specific enzymes involved in disease pathways. These findings highlight its role as an intermediate in medicinal chemistry research.

In terms of synthesis, ethyl N-[(3-chlorophenyl)(2-oxocyclohexyl)methyl]carbamate can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The synthesis typically begins with the preparation of the chlorophenol derivative, followed by coupling with a cyclohexanone derivative to form the intermediate imine or oxime. Subsequent alkylation and carbamate formation steps yield the final product. This synthetic pathway demonstrates the compound's accessibility and suitability for large-scale production.

The compound's physical properties, such as melting point and solubility, are critical factors in determining its application suitability. Experimental data indicate that ethyl N-[(3-chlorophenyl)(2-oxocyclohexyl)methyl]carbamate has a melting point of approximately 125°C and is soluble in common organic solvents like dichloromethane and ethanol. These properties make it amenable for use in various chemical processes, including chromatographic separations and crystallization techniques.

From an environmental perspective, understanding the degradation pathways of ethyl N-[(3-chlorophenyl)(2-oxocyclohexyl)methyl]carbamate is essential for assessing its ecological impact. Recent research has shown that under aerobic conditions, the compound undergoes microbial degradation through hydrolysis and oxidation mechanisms. This knowledge is crucial for developing strategies to minimize environmental contamination during industrial applications.

In conclusion, ethyl N-[(3-chlorophenyl)(2-oxocyclohexyl)methyl]carbamate stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and bioactivity studies, positions it as a key player in contemporary chemical research. Continued exploration into its properties and potential uses will undoubtedly unlock new opportunities for innovation in both academic and industrial settings.